Cas no 7356-08-3 ( )

  structure
  structure
Product Name: 
CAS No:7356-08-3
MF:C10H21NO
MW:171.279843091965
CID:978186
PubChem ID:227420
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC18992; AR-1C8492; 2-octahydroazonin-1-yl-ethanol; AC1Q7D0P; CTK5D8223; AC1L5FHC; AG-J-09605; 2-Octahydroazonin-1-yl-aethanol;
    • NSC-18992
    • DTXSID10280891
    • 7356-08-3
    • NSC18992
    • 2-(azonan-1-yl)ethanol
    •  
    • Inchi: 1S/C10H21NO/c12-10-9-11-7-5-3-1-2-4-6-8-11/h12H,1-10H2
    • InChI Key: MYPHYARMSBYURJ-UHFFFAOYSA-N
    • SMILES: OCCN1CCCCCCCC1

Computed Properties

  • Exact Mass: 171.16243
  • Monoisotopic Mass: 171.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 96
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 0.921
  • Boiling Point: 271.9°C at 760 mmHg
  • Flash Point: 115.8°C
  • Refractive Index: 1.464
  • PSA: 23.47
  • LogP: 1.57280
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd